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Compound of Interest

Compound Name: Dubermatinib

Cat. No.: B607223

Dubermatinib, an investigational Axl receptor tyrosine kinase inhibitor, requires stringent
disposal procedures to mitigate risks to personnel and the environment. Due to its classification
as a hazardous substance, proper handling and disposal are paramount for researchers,
scientists, and drug development professionals. This guide provides a comprehensive, step-by-
step approach to the safe disposal of Dubermatinib, its containers, and contaminated
materials.

Hazardous Profile of Dubermatinib

Dubermatinib is classified with the following hazards, necessitating specialized disposal
protocols:

o Acute Toxicity: Toxic if swallowed.[1]
o Germ Cell Mutagenicity: May cause genetic defects.
» Reproductive Toxicity: May damage fertility or the unborn child.[1]

o Specific Target Organ Toxicity: May cause damage to the liver through prolonged or repeated
oral exposure.[1]

» Hazardous to the Aquatic Environment: Toxic to aquatic life with long-lasting effects.[1]
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Hazard Classification GHS Code Description

Acute Toxicity (Oral) Category 3 Toxic if swallowed[1]

Germ Cell Mutagenicity Category 1B May cause genetic defects
Reproductive Toxicity Category 1B May damage fertlity or the

unborn child[1]

e . May cause damage to the liver
Specific Target Organ Toxicity

Category 2 through prolonged or repeated
(Repeated Exposure)
exposure[1]
Hazardous to the aquatic Toxic to aquatic life with long
) Category 2 )
environment, long-term hazard lasting effects[1]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of Dubermatinib is that it must be sent to an approved
waste disposal plant. It should not be disposed of with household garbage or allowed to enter
sewage systems.[1]

1. Personal Protective Equipment (PPE): Before handling Dubermatinib for disposal, ensure
appropriate PPE is worn, including:

Protective gloves

Protective clothing

Eye and face protection

2. Segregation of Waste: Dubermatinib waste must be segregated into two main categories:
trace waste and bulk waste.

o Trace Chemotherapy Waste: This includes items with residual amounts of Dubermatinib,
such as empty vials, syringes, 1V bags, gloves, gowns, and other contaminated disposable
materials.[2][3]
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o Bulk Chemotherapy Waste: This category includes unused or expired Dubermatinib,
partially used vials, and materials from spill cleanups.[3][4]

3. Packaging and Labeling:
e Trace Waste:

o Place all disposable items visibly contaminated with Dubermatinib (e.g., gloves,
absorbent pads) into a designated chemotherapy waste container, typically a yellow bag
or bin.[2][3]

o Sharps contaminated with trace amounts of Dubermatinib must be placed in a yellow
sharps container labeled "Chemo Sharps".[2]

o Seal the yellow bags or containers when they are three-quarters full.
o Bulk Waste:

o Unused or expired Dubermatinib should be collected for pickup by a licensed hazardous
waste disposal service.[4]

o This type of waste is typically placed in black containers to differentiate it from trace waste.

[3]

o Ensure containers are clearly labeled as "Hazardous Drug Waste" and include the name
"Dubermatinib”.

4. Spill Management: In the event of a spill, cleanup should be performed by trained personnel
wearing appropriate PPE. All materials used for spill cleanup are considered bulk waste and
must be disposed of accordingly.

5. Final Disposal: All Dubermatinib waste, both trace and bulk, must be disposed of through
incineration at a regulated facility.[2][3][4] Arrange for pickup of the segregated and labeled
waste containers by your institution's Environmental Health & Safety (EH&S) department or a
licensed hazardous waste contractor.

Experimental Workflow for Disposal
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The following diagram illustrates the logical flow for the proper disposal of Dubermatinib
waste.

Waste Generation
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Dubermatinib Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Health and Environment: Proper Disposal
of Dubermatinib]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607223#dubermatinib-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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